Cas no 54013-18-2 (5-Chloro-2-(1H-tetrazol-5-yl)aniline)

• Product Name: 5-Chloro-2-(1H-tetrazol-5-yl)aniline
• CAS No: 54013-18-2
• MF: C₇H₆ClN₅
• MW: 195.609038829803
• MDL: MFCD03085917
• CID: 377324
• PubChem ID: 104673
• Update Time: 2025-10-30

5-Chloro-2-(1H-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-chloro-2-(2H-tetrazol-5-yl)-
• 5-chloro-2-(1H-tetrazol-5-yl)phenylamine
• 5-chloro-2-(2H-tetrazol-5-yl)aniline
• 5-Chloro-2-(1H-tetrazol-5-yl)aniline
• 5-(2-Amino-4-chlorophenyl)-1H-tetrazole
• 5-(2-Amino-4-chlorophenyl)tetrazole
• 5-chloro-2-(1H-tetrazol-5-yl)-phenylamine
• 5-(2-Amino-4-chlor-phenyl)-tetrazole
• AKOS013153469
• SCHEMBL1308358
• CHEMBL451378
• 5-chloro-2-(1H-1,2,3,4-tetrazol-5-yl)aniline
• DTXSID40202329
• PS-3801
• KKTZHFZXGZLTLZ-UHFFFAOYSA-N
• EN300-338553
• 54013-18-2
• CS-0246694
• EINECS 258-923-1
• NS00032918
• Z1251218476
• MFCD03085917
• FT-0619576

• MDL： MFCD03085917
• Inchi： 1S/C7H6ClN5/c8-4-1-2-5(6(9)3-4)7-10-12-13-11-7/h1-3H,9H2,(H,10,11,12,13)
• InChI Key： KKTZHFZXGZLTLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2N=NNN=2)=C(C=1)N

Computed Properties

• Exact Mass: 195.0311729g/mol
• Monoisotopic Mass: 195.0311729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.540

Additional information on 5-Chloro-2-(1H-tetrazol-5-yl)aniline

Recent Advances in the Study of 5-Chloro-2-(1H-tetrazol-5-yl)aniline (CAS: 54013-18-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-2-(1H-tetrazol-5-yl)aniline (CAS: 54013-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring both a tetrazole ring and an aniline moiety, has been explored for its role in drug design, particularly as a scaffold for developing novel bioactive molecules. Recent studies have highlighted its utility in modulating various biological targets, including enzymes and receptors, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's potential as a building block in the synthesis of angiotensin II receptor antagonists. The tetrazole ring, known for its bioisosteric properties, can mimic the carboxylate group, enhancing the compound's binding affinity to target proteins. Recent research has demonstrated that derivatives of 5-Chloro-2-(1H-tetrazol-5-yl)aniline exhibit potent inhibitory effects on angiotensin-converting enzyme (ACE), suggesting its applicability in cardiovascular therapeutics. These findings are supported by in vitro and in vivo studies, which have shown promising results in reducing blood pressure and improving vascular function.

In addition to its cardiovascular applications, 5-Chloro-2-(1H-tetrazol-5-yl)aniline has been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound and its derivatives exhibit significant activity against a range of Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to develop new antibiotics. Furthermore, the compound's low cytotoxicity in mammalian cells enhances its potential as a safe and effective antimicrobial agent.

Another emerging area of research involves the use of 5-Chloro-2-(1H-tetrazol-5-yl)aniline in cancer therapy. Recent preclinical studies have explored its role as a precursor for synthesizing small-molecule inhibitors targeting tyrosine kinases, which are often overexpressed in various cancers. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that tetrazole-containing analogs of this compound could selectively inhibit the epidermal growth factor receptor (EGFR), a key driver in non-small cell lung cancer. These findings underscore the compound's versatility and potential in oncology drug development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Chloro-2-(1H-tetrazol-5-yl)aniline derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to translate these findings into clinical applications. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are aiding in the design of more efficacious derivatives. For example, a 2023 study utilized molecular docking and dynamics simulations to predict the binding modes of these compounds, providing valuable insights for future drug design efforts.

In conclusion, 5-Chloro-2-(1H-tetrazol-5-yl)aniline (CAS: 54013-18-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span cardiovascular, antimicrobial, and anticancer therapies, with recent studies highlighting its potential to address unmet medical needs. Continued research and optimization efforts are essential to fully realize its therapeutic potential and overcome existing challenges. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in drug discovery and development.